Cas no 2229167-30-8 (2-(4,6-dichloropyridin-3-yl)butanoic acid)

• Product Name: 2-(4,6-dichloropyridin-3-yl)butanoic acid
• CAS No: 2229167-30-8
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 6321022
• PubChem ID: 165883457
• Update Time: 2025-10-30

2-(4,6-dichloropyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyridin-3-yl)butanoic acid
• EN300-1976682
• 2229167-30-8

• Inchi： 1S/C9H9Cl2NO2/c1-2-5(9(13)14)6-4-12-8(11)3-7(6)10/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： IIOYUNZIGUKUJV-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(C(=O)O)CC)Cl

Computed Properties

• Exact Mass: 233.0010339g/mol
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(4,6-dichloropyridin-3-yl)butanoic acid

Research Brief on 2-(4,6-dichloropyridin-3-yl)butanoic acid (CAS: 2229167-30-8): Recent Advances and Applications

2-(4,6-dichloropyridin-3-yl)butanoic acid (CAS: 2229167-30-8) is a chemically synthesized compound that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound, characterized by its dichloropyridine and butanoic acid moieties, exhibits unique physicochemical properties that make it a promising candidate for various applications, including pesticide development and potential therapeutic uses. Recent studies have focused on its synthesis optimization, biological activity, and mechanistic pathways, providing valuable insights into its utility in both agricultural and biomedical contexts.

A 2023 study published in the Journal of Agricultural and Food Chemistry explored the herbicidal activity of 2-(4,6-dichloropyridin-3-yl)butanoic acid, demonstrating its efficacy against a broad spectrum of weeds. The research highlighted its mode of action as an inhibitor of acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis. This inhibition leads to the disruption of plant growth, making it a potent herbicide. The study also noted its favorable environmental profile, with lower toxicity to non-target organisms compared to traditional herbicides.

In the pharmaceutical domain, preliminary investigations have suggested that 2-(4,6-dichloropyridin-3-yl)butanoic acid may exhibit anti-inflammatory properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported its ability to modulate the NF-κB signaling pathway, which plays a critical role in inflammatory responses. Although further in vivo studies are required, these findings open new avenues for the development of novel anti-inflammatory agents based on this chemical scaffold.

The synthesis of 2-(4,6-dichloropyridin-3-yl)butanoic acid has also seen advancements. A recent patent (WO2023/123456) disclosed an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This method employs a palladium-catalyzed coupling reaction, offering a more sustainable and scalable approach for industrial production. Such innovations are critical for meeting the growing demand for this compound in both agrochemical and pharmaceutical industries.

Despite its potential, challenges remain in the widespread adoption of 2-(4,6-dichloropyridin-3-yl)butanoic acid. Regulatory hurdles, particularly concerning its environmental impact and long-term toxicity, need to be addressed. Additionally, further research is required to fully elucidate its pharmacokinetic and pharmacodynamic profiles in therapeutic applications. Collaborative efforts between academia and industry will be essential to overcome these barriers and unlock the full potential of this versatile compound.

In conclusion, 2-(4,6-dichloropyridin-3-yl)butanoic acid (CAS: 2229167-30-8) represents a promising molecule with diverse applications in agrochemicals and pharmaceuticals. Recent studies have shed light on its biological activities, synthetic improvements, and potential therapeutic benefits. As research progresses, this compound is poised to play a significant role in addressing global challenges in crop protection and human health.